Cas no 115577-33-8 (1H-Benzimidazole-7-carboxaldehyde,2-methyl-)

1H-Benzimidazole-7-carboxaldehyde,2-methyl- structure
115577-33-8 structure
Product Name:1H-Benzimidazole-7-carboxaldehyde,2-methyl-
CAS No:115577-33-8
MF:C9H8N2O
MW:160.17262172699
CID:130816
PubChem ID:20026666
Update Time:2025-04-19

1H-Benzimidazole-7-carboxaldehyde,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-7-carboxaldehyde,2-methyl-
    • 1H-Benzimidazole-4-carboxaldehyde,2-methyl-(9CI)
    • 2-methyl-1H-benzimidazole-4-carbaldehyde
    • 2-methyl-1H-benzimidazole-4-carboxaldehyde
    • RRUXUSZQBIKFAP-UHFFFAOYSA-N
    • 115577-33-8
    • SCHEMBL9663506
    • 2-methyl-1H-benzo[d]imidazole-4-carbaldehyde
    • Inchi: 1S/C9H8N2O/c1-6-10-8-4-2-3-7(5-12)9(8)11-6/h2-5H,1H3,(H,10,11)
    • InChI Key: RRUXUSZQBIKFAP-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC2=C1N=C(C)N2

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 45.8Ų
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